Cas no 39968-29-1 (4-Chloro-1H-1,2,3-benzotriazol-1-ol)

• Product Name: 4-Chloro-1H-1,2,3-benzotriazol-1-ol
• CAS No: 39968-29-1
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• MDL: MFCD09028260
• CID: 3155155
• PubChem ID: 16765163
• Update Time: 2025-05-26

4-Chloro-1H-1,2,3-benzotriazol-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-1,2,3-benzotriazol-1-ol
• 4-chloro-1-hydroxybenzotriazole
• NoName_822
• DTXSID60901685
• SCHEMBL3282850
• 39968-29-1
• MFCD09028260
• AKOS000321551
• ALBB-005636
• STK503511
• LS-02101
• XUQBZZQPEHDPFH-UHFFFAOYSA-N
• 1-hydroxy-4-chloro-1,2,3-benzotriazole
• H23908
• 1-hydroxybenzotriazole chloride
• 4-chloro-1,2,3-benzotriazol-1-ol
• 4-chloro-1H-benzotriazol-1-ol

• MDL： MFCD09028260
• Inchi： 1S/C6H4ClN3O/c7-4-2-1-3-5-6(4)8-9-10(5)11/h1-3,11H
• InChI Key： XUQBZZQPEHDPFH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=NN2O

Computed Properties

• Exact Mass: 169.0042895Da
• Monoisotopic Mass: 169.0042895Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.9Ų

4-Chloro-1H-1,2,3-benzotriazol-1-ol Security Information

• HazardClass：IRRITANT

Additional information on 4-Chloro-1H-1,2,3-benzotriazol-1-ol

Comprehensive Overview of 4-Chloro-1H-1,2,3-benzotriazol-1-ol (CAS No. 39968-29-1)

4-Chloro-1H-1,2,3-benzotriazol-1-ol (CAS No. 39968-29-1) is a specialized heterocyclic compound that has garnered significant attention in organic synthesis and material science. This compound, often referred to as 4-chlorobenzotriazol-1-ol, belongs to the benzotriazole family, a class of compounds known for their versatile applications in pharmaceuticals, agrochemicals, and industrial processes. The presence of both chloro and hydroxyl functional groups in its structure makes it a valuable intermediate for further chemical modifications.

In recent years, the demand for benzotriazole derivatives has surged due to their role in developing advanced materials, such as corrosion inhibitors, UV stabilizers, and bioactive molecules. Researchers and industry professionals frequently search for "4-Chloro-1H-1,2,3-benzotriazol-1-ol synthesis" or "benzotriazole applications" to explore its potential. The compound's unique structural features, including its triazole ring and chloro substituent, contribute to its reactivity and utility in cross-coupling reactions and heterocyclic chemistry.

One of the trending topics in the field is the use of 4-Chloro-1H-1,2,3-benzotriazol-1-ol in green chemistry initiatives. With increasing emphasis on sustainable practices, scientists are investigating eco-friendly synthesis routes for this compound. Searches like "green synthesis of benzotriazoles" or "sustainable heterocyclic compounds" reflect this growing interest. The compound's potential in reducing environmental impact while maintaining high efficiency makes it a subject of ongoing research.

Another area of focus is the application of 4-Chloro-1H-1,2,3-benzotriazol-1-ol in pharmaceutical development. Its structural motif is found in several drug candidates, particularly those targeting infectious diseases and metabolic disorders. Queries such as "benzotriazole in drug discovery" or "4-chlorobenzotriazol-1-ol biological activity" highlight its relevance in medicinal chemistry. The compound's ability to act as a scaffold for designing novel therapeutics underscores its importance in modern drug development.

From an industrial perspective, 4-Chloro-1H-1,2,3-benzotriazol-1-ol is valued for its role in producing high-performance polymers and coatings. Its incorporation into polymer matrices enhances thermal stability and resistance to degradation, making it a sought-after additive. Industry professionals often search for "benzotriazole-based polymers" or "advanced material additives" to stay updated on the latest advancements. The compound's compatibility with various industrial processes further amplifies its appeal.

In conclusion, 4-Chloro-1H-1,2,3-benzotriazol-1-ol (CAS No. 39968-29-1) is a multifaceted compound with broad applications across multiple disciplines. Its significance in organic synthesis, green chemistry, pharmaceuticals, and material science continues to drive research and innovation. As the scientific community explores new frontiers, this compound remains a cornerstone in the development of cutting-edge solutions.